Cas no 320417-39-8 (7-Amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-Amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 320417-39-8
• MDL: MFCD00138891
• CID: 4645598
• Update Time: 2025-06-12

7-Amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-AMINO-6-PHENYLPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE
• 7-Amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile

• MDL： MFCD00138891

Additional information on 7-Amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile

Introduction to 7-Amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile (CAS No. 320417-39-8)

7-Amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 320417-39-8, belongs to the pyrazolopyrimidine class of molecules, which are known for their diverse pharmacological applications. The presence of both amino and nitrile functional groups in its structure contributes to its reactivity and makes it a valuable scaffold for further chemical modifications and drug discovery efforts.

The 7-amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile scaffold has been extensively studied for its potential in developing novel therapeutic agents. Its structural framework allows for interactions with various biological targets, making it a promising candidate for further investigation. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in addressing unmet medical needs. The compound’s ability to modulate biological pathways suggests its utility in treating a range of diseases, including cancer, inflammation, and infectious disorders.

In the context of modern drug discovery, the 6-phenyl substituent plays a crucial role in determining the compound’s pharmacokinetic and pharmacodynamic properties. The phenyl group enhances the molecule’s lipophilicity, which is often essential for achieving optimal bioavailability. Additionally, the 3-carbonitrile group introduces a site for further functionalization, enabling chemists to tailor the molecule’s properties for specific biological targets. These features make 7-amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile a versatile building block for designing new drugs.

Recent studies have demonstrated the compound’s potential in inhibiting key enzymes involved in cancer progression. For instance, research has shown that derivatives of this scaffold can interfere with tyrosine kinase activity, which is critical for tumor growth and metastasis. The amino group at the 7-position provides a handle for covalent bonding with target proteins, enhancing binding affinity and selectivity. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The pyrazolopyrimidine core is also recognized for its anti-inflammatory properties. Several derivatives have been found to suppress the production of pro-inflammatory cytokines, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn’s disease. The nitrile group at the 3-position contributes to this activity by facilitating interactions with biological receptors and enzymes. Furthermore, computational modeling studies have predicted that modifications at this position can improve binding affinity without compromising solubility.

Another area of interest is the compound’s potential as an antimicrobial agent. Emerging evidence suggests that 7-amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile and its derivatives can disrupt bacterial cell wall synthesis and DNA replication. This has opened up new avenues for developing antibiotics against drug-resistant pathogens. The phenyl ring at position 6 is particularly important in this context, as it influences the molecule’s ability to penetrate bacterial membranes. Researchers are exploring ways to optimize this moiety to enhance antimicrobial efficacy.

The synthesis of 7-amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-dicarbonyl compounds, followed by cyclization and functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

In conclusion,7-Amino-6-phenylpyrazolo1,5-apyrimidine-3-carbonitrile (CAS No. 320417-39-8) represents a promising lead compound with diverse biological activities. Its unique structural features make it an attractive scaffold for drug development across multiple therapeutic areas. Ongoing research continues to uncover new applications and optimize synthetic strategies, ensuring its continued relevance in pharmaceutical innovation.